Cas no 1603213-67-7 (1-(7-Bromo-1-benzofuran-2-yl)-2-methylbutan-1-one)

• Product Name: 1-(7-Bromo-1-benzofuran-2-yl)-2-methylbutan-1-one
• CAS No: 1603213-67-7
• MF: C₁₃H₁₃BrO₂
• MW: 281.145123243332
• CID: 6234311
• PubChem ID: 105119474
• Update Time: 2025-10-29

1-(7-Bromo-1-benzofuran-2-yl)-2-methylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(7-bromo-1-benzofuran-2-yl)-2-methylbutan-1-one
• 1603213-67-7
• EN300-744876
• 1-(7-Bromo-1-benzofuran-2-yl)-2-methylbutan-1-one

• Inchi： 1S/C13H13BrO2/c1-3-8(2)12(15)11-7-9-5-4-6-10(14)13(9)16-11/h4-8H,3H2,1-2H3
• InChI Key： PBJDZRQYOWMRNO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1OC(=C2)C(C(C)CC)=O

Computed Properties

• Exact Mass: 280.00989g/mol
• Monoisotopic Mass: 280.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 30.2Ų

Additional information on 1-(7-Bromo-1-benzofuran-2-yl)-2-methylbutan-1-one

Professional Introduction to Compound with CAS No 1603213-67-7 and Product Name: 1-(7-Bromo-1-benzofuran-2-yl)-2-methylbutan-1-one

The compound in question, identified by the CAS No 1603213-67-7, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. The product name, 1-(7-Bromo-1-benzofuran-2-yl)-2-methylbutan-1-one, provides a detailed structural insight into its chemical composition, highlighting its benzofuran core and the presence of a bromine substituent. This compound represents a fascinating subject of study due to its unique structural features and potential applications in the development of novel therapeutic agents.

Recent advancements in the field of drug discovery have underscored the importance of heterocyclic compounds, particularly those incorporating benzofuran moieties, due to their diverse biological activities. The benzofuran scaffold is known for its presence in numerous bioactive natural products and pharmaceuticals, making it a valuable scaffold for medicinal chemists. The specific substitution pattern in 1-(7-Bromo-1-benzofuran-2-yl)-2-methylbutan-1-one contributes to its distinct chemical properties and reactivity, which can be leveraged for further derivatization and optimization.

The bromine atom at the 7-position of the benzofuran ring introduces a point of reactivity that can be exploited in synthetic chemistry. This allows for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the construction of complex molecular architectures. Such transformations are pivotal in generating libraries of compounds for high-throughput screening, a common strategy in modern drug discovery pipelines.

Moreover, the 2-methylbutan-1-one side chain adds an additional layer of complexity to the molecule, influencing its physicochemical properties such as solubility and metabolic stability. These factors are critical considerations in pharmaceutical development, as they can impact the compound's bioavailability and pharmacokinetic behavior. The combination of these structural elements makes 1-(7-Bromo-1-benzofuran-2-yl)-2-methylbutan-1-one a promising candidate for further investigation.

In recent years, there has been a surge in interest regarding molecules that exhibit inhibitory activity against various biological targets. Benzofuran derivatives have shown promise as inhibitors of enzymes involved in cancer metabolism, inflammation, and infectious diseases. For instance, studies have demonstrated that certain benzofuran-based compounds can modulate key enzymes such as kinases and cytochrome P450 enzymes, which are implicated in diverse pathological processes.

The presence of the bromine substituent in 1-(7-Bromo-1-benzofuran-2-yl)-2-methylbutan-1-one also makes it an attractive intermediate for exploring structure-activity relationships (SAR). By systematically varying other functional groups or substituents while keeping this core structure intact, researchers can gain insights into which parts of the molecule are most critical for biological activity. This approach is fundamental in rational drug design, where each modification is guided by empirical data and theoretical predictions.

One particularly intriguing area of research involves the exploration of benzofuran derivatives as antimicrobial agents. The increasing prevalence of antibiotic-resistant pathogens has necessitated the discovery of novel antimicrobial compounds with unique mechanisms of action. Preliminary studies suggest that certain benzofuran derivatives can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways, offering potential therapeutic benefits.

Additionally, the compound's potential as a precursor for more complex molecules cannot be overstated. In medicinal chemistry, it is common to start with simpler building blocks like 1-(7-Bromo-1-benzofuran-2-yl)-2-methylbutan-1-one and iteratively introduce new functional groups to enhance potency and selectivity. This modular approach allows for rapid diversification of chemical space while maintaining structural integrity.

The synthesis of this compound also highlights advancements in synthetic methodologies that enable efficient construction of complex heterocyclic frameworks. Modern techniques such as transition-metal-catalyzed reactions have revolutionized organic synthesis by providing reliable and scalable routes to intricate molecular structures. These methods are particularly valuable when dealing with sensitive functional groups like bromine-containing aryl rings.

In conclusion,1-(7-Bromo-1-benzofuran-2-yl)-2-methylbutan-1-one represents a structurally interesting molecule with significant potential in pharmaceutical research. Its unique combination of features—such as the benzofuran core, bromine substituent, and methylbutanone side chain—makes it a versatile scaffold for further chemical manipulation and biological evaluation. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a crucial role in shaping the future landscape of drug discovery.